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Compound of Interest

Compound Name: Budesonide impurity C

Cat. No.: B590200 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

pharmaceutical compounds like Budesonide Impurity C is paramount. This guide provides

immediate safety, logistical, and operational information to minimize risk and ensure proper

disposal.

Chemical Identification and Properties

Property Value

Chemical Name

16α,17-[(1RS)-Butylidenebis(oxy)]-11β-hydroxy-

17-(hydroxymethyl)-D-homoandrosta-1,4-diene-

3,17a-dione

CAS Number 1040085-99-1[1]

Molecular Formula C25H34O6[1]

Molecular Weight 430.53 g/mol

Hazard Classification and Safety Precautions

Budesonide Impurity C is classified as a hazardous substance. The following pictograms and

statements summarize the key risks.

GHS Pictograms:
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Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H361d: Suspected of damaging the unborn child.

H372: Causes damage to organs (adrenal gland) through prolonged or repeated exposure.

H412: Harmful to aquatic life with long-lasting effects.

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the Safety Data Sheet (SDS)

for the parent compound, Budesonide. Key precautions include:

P201 & P202: Obtain special instructions before use and do not handle until all safety

precautions have been read and understood.[2]

P260 & P264: Do not breathe dust/fume/gas/mist/vapors/spray and wash skin thoroughly

after handling.[2]

P273: Avoid release to the environment.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[2]
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P302+P352: IF ON SKIN: Wash with plenty of soap and water.[2]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P501: Dispose of contents/container to an approved waste disposal plant.[2]

Quantitative Toxicological and Exposure Data

Specific toxicological data (e.g., LD50, LC50) and a definitive Occupational Exposure Limit

(OEL) for Budesonide Impurity C are not readily available. In the absence of this data, it is

recommended to handle the impurity with the same or greater caution as the parent compound,

Budesonide.

Data Point
Budesonide (Parent
Compound)

Budesonide Impurity C

LD50 (Oral, Rat) 400 mg/kg[2] Data not available

Occupational Exposure Limit

(TWA)
0.01 mg/m³[2] Data not available

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the necessary steps for safely handling Budesonide Impurity C in a

laboratory setting.

1. Engineering Controls:

Ventilation: All handling of the solid material should be conducted in a certified chemical

fume hood or a powder containment hood to minimize inhalation exposure.

Containment: Use a disposable work surface liner to contain any potential spills.

2. Personal Protective Equipment (PPE):

Gloves: Wear two pairs of nitrile gloves.
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Eye Protection: Use chemical safety goggles.

Lab Coat: A disposable lab coat is recommended.

Respiratory Protection: If there is a risk of aerosol generation and engineering controls are

insufficient, a NIOSH-approved respirator with a particulate filter should be used.

3. Weighing and Aliquoting:

Perform these tasks within a containment device (e.g., fume hood).

Use dedicated, labeled spatulas and weighing vessels.

Handle the compound gently to avoid generating dust.

4. Solution Preparation:

Add solvent to the solid slowly to avoid splashing.

Cap vials securely and mix by gentle inversion or vortexing.

5. Spill Management:

Minor Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, gently cover the spill with an absorbent material (e.g.,

vermiculite or a spill pillow).

Dampen the absorbent material with water to prevent dust generation.

Carefully sweep the material into a labeled waste container.

Clean the spill area with a detergent solution and then rinse with water.

Major Spills:

Evacuate the area.
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Contact your institution's environmental health and safety (EHS) department immediately.

Disposal Plan
Proper disposal of Budesonide Impurity C and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Solid Waste: All solid waste contaminated with Budesonide Impurity C (e.g., disposable lab

coats, gloves, weigh boats, absorbent materials from spills) should be placed in a clearly

labeled, sealed hazardous waste container.

Liquid Waste: Unused solutions containing Budesonide Impurity C should be collected in a

dedicated, labeled hazardous waste container. Do not pour down the drain.

Sharps: Needles and syringes used to handle solutions of the impurity should be disposed of

in a designated sharps container for hazardous pharmaceutical waste.

2. Disposal Procedure:

All waste must be disposed of through your institution's EHS-approved hazardous waste

management program.

Follow all local, state, and federal regulations for the disposal of pharmaceutical waste.

For larger quantities, consult with a licensed hazardous waste disposal contractor. Some

general guidance for pharmaceutical waste includes incineration at a permitted facility.[3]

Workflow for Safe Handling
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Preparation

Don Personal Protective Equipment (PPE)
- Double Nitrile Gloves

- Safety Goggles
- Lab Coat

Step 1

Utilize Engineering Controls
- Chemical Fume Hood

- Disposable Work Surface

Step 2

Handling Operations
- Weighing & Aliquoting
- Solution Preparation

Step 3

Decontamination

Step 4

Spill Occurs

Waste Disposal

Step 5

End of Procedure

Spill Cleanup Protocol

IMMEDIATE ACTION

Click to download full resolution via product page

Caption: Safe handling workflow for Budesonide Impurity C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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